Cas no 347978-01-2 (6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-)

6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- structure
347978-01-2 structure
Product name:6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
CAS No:347978-01-2
MF:C28H30N2O3
MW:442.549407482147
CID:1466158

6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
    • Methanone, [3,4-dihydro-6-hydroxy-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2(1H)-isoquinolinyl]phenyl-
    • Inchi: 1S/C28H30N2O3/c31-24-10-13-26-23(20-24)14-17-30(28(32)22-6-2-1-3-7-22)27(26)21-8-11-25(12-9-21)33-19-18-29-15-4-5-16-29/h1-3,6-13,20,27,31H,4-5,14-19H2
    • InChI Key: QNIDSCOWXYIJKG-UHFFFAOYSA-N
    • SMILES: C(N1CCC2=C(C1C1=CC=C(OCCN3CCCC3)C=C1)C=CC(O)=C2)(C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 442.2258

Experimental Properties

  • Density: 1.218±0.06 g/cm3(Predicted)
  • Boiling Point: 656.1±55.0 °C(Predicted)
  • PSA: 53.01
  • pka: 9.70±0.40(Predicted)

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